Cas no 1807027-67-3 (Methyl 6-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 6-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1807027-67-3
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4809013
• Update Time: 2025-06-11

Methyl 6-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H7ClF2N2O2/c1-17-8(16)3-5-2-7(11)15-9(10(12)13)6(5)4-14/h2,10H,3H2,1H3
• InChI Key： MSFAPECWXIXXHL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C(C(F)F)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 6-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate

Comprehensive Overview of Methyl 6-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1807027-67-3)

In the realm of fine chemicals and pharmaceutical intermediates, Methyl 6-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1807027-67-3) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its pyridine core and functional groups such as chloro, cyano, and difluoromethyl, serves as a critical building block in synthetic chemistry. Researchers and manufacturers alike are increasingly exploring its potential in agrochemicals, pharmaceuticals, and material science, aligning with the growing demand for high-performance intermediates.

The molecular structure of Methyl 6-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate features a pyridine ring substituted with a chloro group at the 6-position, a cyano group at the 3-position, and a difluoromethyl group at the 2-position. The ester functionality (methyl acetate) at the 4-position further enhances its reactivity, making it a valuable precursor for derivatization. This structural complexity enables the compound to participate in diverse chemical reactions, including nucleophilic substitutions, cross-coupling reactions, and cyclizations, which are pivotal in modern organic synthesis.

One of the key reasons for the rising interest in CAS No. 1807027-67-3 is its role in the development of crop protection agents. With global agriculture facing challenges such as pest resistance and environmental sustainability, the demand for novel pyridine-based agrochemicals has surged. The difluoromethyl group in this compound is particularly noteworthy, as it often imparts enhanced bioactivity and metabolic stability, traits highly sought after in next-generation pesticides. Recent studies highlight its potential as a scaffold for designing herbicides and fungicides with improved efficacy.

In the pharmaceutical sector, Methyl 6-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate is being investigated for its utility in drug discovery. The pyridine moiety is a common pharmacophore in many FDA-approved drugs, and the introduction of fluorine atoms can significantly alter a molecule’s pharmacokinetic profile. For instance, fluorine-containing compounds often exhibit better membrane permeability and target binding affinity, making them attractive candidates for central nervous system (CNS) drugs and anticancer agents. Researchers are actively exploring its incorporation into small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs).

From a synthetic perspective, the preparation of CAS No. 1807027-67-3 typically involves multi-step processes, including halogenation, cyanation, and esterification. Optimizing these steps to achieve high yields and purity is a focal point for chemists, especially given the compound’s sensitivity to reaction conditions. Advanced techniques such as flow chemistry and catalysis are being employed to streamline production, addressing the industry’s push for green chemistry and cost-effective synthesis.

The commercial availability of Methyl 6-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate has also sparked interest in custom synthesis and contract manufacturing. Companies specializing in high-value intermediates are offering tailored solutions to meet the specific needs of clients, whether for research-scale quantities or bulk production. This trend reflects the broader shift toward collaborative R&D in the chemical industry, where partnerships between academia and industry accelerate innovation.

Looking ahead, the compound’s potential extends to material science, particularly in the design of organic electronic materials. The electron-withdrawing nature of its substituents makes it a candidate for n-type semiconductors and photovoltaic applications. As the world transitions toward renewable energy, such innovations could play a pivotal role in developing next-generation solar cells and light-emitting diodes (LEDs).

In conclusion, Methyl 6-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1807027-67-3) stands at the intersection of multiple scientific disciplines, offering boundless opportunities for innovation. Its applications in agrochemicals, pharmaceuticals, and advanced materials underscore its importance in addressing contemporary challenges. For researchers and industry professionals, understanding its properties and potential is essential for leveraging its full capabilities in cutting-edge technologies.